Cas no 128389-81-1 (7-OXA-1-AZASPIRO4.4NONANE)
7-OXA-1-AZASPIRO4.4NONANE Chemical and Physical Properties
Names and Identifiers
-
- 7-Oxa-1-azaspiro[4.4]nonane
- 7-Oxa-1-aza-spiro[4.4]nonane hemioxalate
- 7-Oxa-1-azaspiro[4.4]none
- 7-Oxa-1-aza-spiro[4.4]nonane oxalate
- 7-Oxa-1-aza-spiro[4.4]nonane hemioxalate - X11426
- EN300-200454
- AKOS006335056
- CS-M1042
- 7-Oxa-1-aza-spiro[4.4]nonane
- DB-350847
- 128389-81-1
- SY042375
- DTXSID60717329
- MFCD14581262
- 7-oxa-1-azaspiro-[4.4]nonane
- s10512
- SCHEMBL14637569
- 7-Oxa-1-azaspiro[4.4]nonane (9CI)
- AM803137
- 7-OXA-1-AZASPIRO4.4NONANE
-
- MDL: MFCD27988007
- Inchi: 1S/C7H13NO/c1-2-7(8-4-1)3-5-9-6-7/h8H,1-6H2
- InChI Key: MYBGAQSNYATOKI-UHFFFAOYSA-N
- SMILES: O1CCC2(C1)CCCN2
Computed Properties
- Exact Mass: 127.099714038g/mol
- Monoisotopic Mass: 127.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 21.3Ų
7-OXA-1-AZASPIRO4.4NONANE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A601285-10mg |
7-OXA-1-AZASPIRO[4.4]NONANE |
128389-81-1 | 10mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A601285-50mg |
7-OXA-1-AZASPIRO[4.4]NONANE |
128389-81-1 | 50mg |
$ 230.00 | 2022-06-08 | ||
| TRC | A601285-100mg |
7-OXA-1-AZASPIRO[4.4]NONANE |
128389-81-1 | 100mg |
$ 340.00 | 2022-06-08 | ||
| Alichem | A289000368-250mg |
7-Oxa-1-azaspiro[4.4]nonane |
128389-81-1 | 95% | 250mg |
521.02 USD | 2021-06-15 | |
| Alichem | A289000368-1g |
7-Oxa-1-azaspiro[4.4]nonane |
128389-81-1 | 95% | 1g |
969.60 USD | 2021-06-15 | |
| Enamine | EN300-200454-100mg |
7-oxa-1-azaspiro[4.4]nonane |
128389-81-1 | 95.0% | 100mg |
$182.0 | 2022-10-09 | |
| Enamine | EN300-200454-250mg |
7-oxa-1-azaspiro[4.4]nonane |
128389-81-1 | 95.0% | 250mg |
$260.0 | 2022-10-09 | |
| Enamine | EN300-200454-500mg |
7-oxa-1-azaspiro[4.4]nonane |
128389-81-1 | 95.0% | 500mg |
$409.0 | 2022-10-09 | |
| Enamine | EN300-200454-1000mg |
7-oxa-1-azaspiro[4.4]nonane |
128389-81-1 | 95.0% | 1g |
$525.0 | 2022-10-09 | |
| Enamine | EN300-200454-2500mg |
7-oxa-1-azaspiro[4.4]nonane |
128389-81-1 | 95.0% | 2500mg |
$839.0 | 2022-10-09 |
7-OXA-1-AZASPIRO4.4NONANE Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 7-OXA-1-AZASPIRO4.4NONANE
Introduction to 7-OXA-1-AZASPIRO[4.4]NONANE (CAS No. 128389-81-1)
7-OXA-1-AZASPIRO[4.4]NONANE, with the Chemical Abstracts Service (CAS) registry number 128389-81-1, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinctive spirocyclic structure, which includes an oxygen atom and a nitrogen atom in the spiro junction, making it a valuable scaffold for the development of novel drugs and functional materials.
The chemical structure of 7-OXA-1-AZASPIRO[4.4]NONANE is defined by its spirocyclic framework, where a seven-membered ring containing an oxygen atom is fused to a four-membered ring containing a nitrogen atom. This unique arrangement provides the compound with a combination of properties that are not commonly found in simpler cyclic structures. The presence of the oxygen and nitrogen atoms introduces polarity and reactivity, which can be exploited in various chemical reactions and biological applications.
Recent advancements in synthetic chemistry have led to the development of efficient methods for the synthesis of 7-OXA-1-AZASPIRO[4.4]NONANE. These methods often involve multistep processes that include ring-forming reactions, functional group transformations, and stereoselective syntheses. The ability to control the stereochemistry of the compound is crucial for its application in pharmaceuticals, where enantiomeric purity can significantly impact biological activity.
In the realm of pharmaceutical research, 7-OXA-1-AZASPIRO[4.4]NONANE has shown promise as a lead compound for the development of new drugs. Its spirocyclic structure provides a rigid scaffold that can be modified with various functional groups to fine-tune its pharmacological properties. Studies have demonstrated that derivatives of this compound exhibit potent activities against various targets, including enzymes, receptors, and ion channels. For example, some derivatives have been found to act as selective inhibitors of specific kinases, making them potential candidates for the treatment of cancer and other diseases characterized by aberrant kinase activity.
Beyond its pharmaceutical applications, 7-OXA-1-AZASPIRO[4.4]NONANE has also found use in materials science. The rigid spirocyclic structure imparts mechanical stability and thermal resistance to polymers and other materials incorporating this compound. Additionally, the presence of polar functional groups can enhance solubility and processability, making it suitable for applications such as coatings, adhesives, and electronic materials.
The environmental impact of 7-OXA-1-AZASPIRO[4.4]NONANE is another area of active research. Scientists are exploring ways to synthesize this compound using green chemistry principles to minimize environmental footprint and ensure sustainability. This includes the use of catalytic processes, renewable feedstocks, and solvent-free conditions to reduce waste and energy consumption.
In conclusion, 7-OXA-1-AZASPIRO[4.4]NONANE (CAS No. 128389-81-1) is a multifaceted compound with a wide range of potential applications in organic chemistry, pharmaceutical research, and materials science. Its unique spirocyclic structure provides a robust platform for the development of new drugs and advanced materials. Ongoing research continues to uncover new properties and applications of this compound, solidifying its importance in modern scientific endeavors.
128389-81-1 (7-OXA-1-AZASPIRO4.4NONANE) Related Products
- 1909319-43-2(7-oxa-1-azaspiro[3.4]octane;hydrochloride)
- 1214875-25-8(Hexahydro-1h-furo[3,4-b]pyrrole)
- 1508970-30-6(2-(methoxymethyl)-2-(2-methylpropyl)pyrrolidine)
- 82742-26-5(7-oxa-1-azaspiro[4.5]decane)
- 1894761-20-6(2-oxa-6-azaspiro[4.5]decane;hydrochloride)
- 706810-70-0(7-Oxa-1-azaspiro[4.4]nonane-9-Methanol, (5R,9R)-rel-)
- 1909286-46-9((4aS,7aR)-octahydrofuro[3,4-b]pyridine)
- 1528597-20-7(2-(methoxymethyl)-2-propylpyrrolidine)
- 1620569-18-7(7-Oxa-1-azaspiro[4.4]nonane hydrochloride)
- 71850-23-2(6-Oxa-1-azaspiro[3.4]octane)